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Compound of Interest

Compound Name:
4'-(2-Bromo-4-

fluorophenoxy)acetophenone

CAS No.: 845866-51-5

Cat. No.: B1608214 Get Quote

Part 1: Executive Safety Directive
Immediate Action Required: 4'-(2-Bromo-4-fluorophenoxy)acetophenone (CAS: 403-29-2) is

a Halogenated Organic Compound. It must NEVER be commingled with general non-

halogenated organic waste streams.

Improper disposal via standard incineration can lead to the formation of corrosive hydrofluoric

(HF) and hydrobromic (HBr) acid gases, damaging incinerator scrubbers and violating

EPA/RCRA compliance standards. This compound requires high-temperature incineration with

specific flue gas treatment.

Part 2: Chemical Profile & Hazard Identification[2][3]
[4]
Before initiating disposal, verify the chemical identity and associated hazards to ensure the

waste profile matches the physical substance.
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Parameter Technical Specification

Chemical Name 4'-(2-Bromo-4-fluorophenoxy)acetophenone

CAS Number 403-29-2

Molecular Formula C₁₄H₁₀BrFO₂

Molecular Weight 309.13 g/mol

Physical State Solid (typically off-white to pale yellow powder)

Primary Hazards
Irritant: Skin (H315), Eye (H319), Respiratory

(H335)

Disposal Class Halogenated Organic Solid

RCRA Status
Not P or U listed, but regulated under

characteristic waste if mixed with solvents.[1]

Part 3: Step-by-Step Disposal Protocol
Segregation (The Critical Control Point)
The most common compliance failure involves mixing halogenated solids with general trash or

non-halogenated solvents.

Rule: Isolate this compound from oxidizing agents (e.g., nitric acid, peroxides) and strong

bases.[1] The acetophenone moiety is stable, but the ether linkage can be susceptible to

cleavage under extreme conditions, and halogens can react violently with alkali metals.[1]

Stream: Designate as "Halogenated Organic Solid."

Container Selection
Solid Waste: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a dedicated

hazardous waste drum with a liner.

Liquid Waste (if dissolved): If the compound is in solution (e.g., reaction mother liquor), it

must go into the Halogenated Solvent carboy (typically yellow-tagged in many institutions).[1]
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Compatibility Note: HDPE and Glass are both compatible. Avoid metal containers if the

waste stream is potentially acidic.

Labeling Requirements
A generic "Waste" label is insufficient. The label must explicitly state:

Full Chemical Name: 4'-(2-Bromo-4-fluorophenoxy)acetophenone[1]

Constituents: If in solution, list the solvent % (e.g., "Dichloromethane 90%, 4'-(2-Bromo-4-
fluorophenoxy)acetophenone 10%").

Hazard Checkbox: Mark "Toxic" and "Irritant."

Waste Hand-off
Transfer the sealed, labeled container to your facility's Satellite Accumulation Area (SAA).[1]

Ensure secondary containment is present to capture any potential leaks.[2]

Part 4: Operational Workflow (Visualization)
The following diagram outlines the decision logic for disposing of this specific compound,

ensuring it reaches the correct incineration facility.
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Waste Generation:
4'-(2-Bromo-4-fluorophenoxy)acetophenone

Physical State?
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Dissolved in Solvent

Apply Label:
'Contains Halogens (Br, F)'

Direct Pack
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(e.g., DCM, Chloroform)

Stream A: Halogenated Organic Waste
(High Temp Incineration)

Yes (Main Stream)
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*Contamination Rule:
Solute makes stream Halogenated*

Transfer to EHS/Disposal Unit

Click to download full resolution via product page
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Figure 1: Decision logic for segregating halogenated aromatics. Note that adding a

halogenated solute to a non-halogenated solvent renders the entire mixture "Halogenated

Waste."

Part 5: Emergency Procedures (Spill Management)
In the event of a benchtop spill, autonomy is permitted only for minor releases (<50g).[1] For

larger spills, evacuate and contact EHS.[1][3]

PPE: Double nitrile gloves, safety goggles, and a lab coat.[1][4] (Respiratory protection

required if dust is generated).[3]

Containment:

Solid: Gently cover with a damp paper towel to prevent dust dispersion. Scoop into a

disposable container.

Solution: Use an inert absorbent (vermiculite or spill pads).[2] Do NOT use combustible

materials like sawdust if the solvent is flammable.

Decontamination: Wipe the surface with a soap/water solution.[5] Place all cleanup materials

(gloves, wipes) into the Halogenated Waste bin.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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